Cas no 2229550-25-6 (tert-butyl N-1-amino-3-(3-ethyloxetan-3-yl)propan-2-ylcarbamate)

• Product Name: tert-butyl N-1-amino-3-(3-ethyloxetan-3-yl)propan-2-ylcarbamate
• CAS No: 2229550-25-6
• MF: C₁₃H₂₆N₂O₃
• MW: 258.357143878937
• CID: 5960337
• PubChem ID: 165685027
• Update Time: 2025-06-09

tert-butyl N-1-amino-3-(3-ethyloxetan-3-yl)propan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-amino-3-(3-ethyloxetan-3-yl)propan-2-ylcarbamate
• tert-butyl N-[1-amino-3-(3-ethyloxetan-3-yl)propan-2-yl]carbamate
• EN300-1876338
• 2229550-25-6

• Inchi： 1S/C13H26N2O3/c1-5-13(8-17-9-13)6-10(7-14)15-11(16)18-12(2,3)4/h10H,5-9,14H2,1-4H3,(H,15,16)
• InChI Key： OABAQQDJBADDPP-UHFFFAOYSA-N
• SMILES： O1CC(CC)(C1)CC(CN)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 258.19434270g/mol
• Monoisotopic Mass: 258.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-1-amino-3-(3-ethyloxetan-3-yl)propan-2-ylcarbamate

Comprehensive Overview of tert-butyl N-1-amino-3-(3-ethyloxetan-3-yl)propan-2-ylcarbamate (CAS No. 2229550-25-6)

The compound tert-butyl N-1-amino-3-(3-ethyloxetan-3-yl)propan-2-ylcarbamate (CAS No. 2229550-25-6) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring an oxetane ring and a tert-butyl carbamate group, makes it a valuable intermediate for drug discovery and material science applications. Researchers are increasingly interested in this compound due to its role in modulating bioavailability and metabolic stability, which are critical factors in modern drug design.

One of the most searched topics related to tert-butyl N-1-amino-3-(3-ethyloxetan-3-yl)propan-2-ylcarbamate is its application in proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in targeted protein degradation. The compound's amine and carbamate functionalities allow for versatile conjugation with E3 ligase ligands, making it a promising candidate for small-molecule degraders. This aligns with the growing demand for next-generation therapeutics that address previously "undruggable" targets.

From a synthetic chemistry perspective, the 3-ethyloxetan-3-yl moiety in CAS No. 2229550-25-6 has attracted attention for its ability to improve solubility and reduce hERG inhibition—a common challenge in CNS drug development. Recent publications highlight its utility in optimizing blood-brain barrier penetration, a hot topic in neurodegenerative disease research. The tert-butyloxycarbonyl (Boc) protecting group further enhances its practicality in multi-step syntheses, as evidenced by its frequent appearance in peptide mimetics and kinase inhibitor scaffolds.

Analytical characterization of tert-butyl N-1-amino-3-(3-ethyloxetan-3-yl)propan-2-ylcarbamate typically involves advanced techniques such as HPLC-MS and NMR spectroscopy, with particular focus on the stereochemical purity of the propan-2-yl center. The compound's logP and pKa values are frequently queried in chemical databases, reflecting industry needs for ADME prediction tools. Its stability under various pH conditions has also been investigated for formulation development purposes.

In material science, the oxetane component of CAS No. 2229550-25-6 enables participation in photo-polymerization reactions, making it relevant to advanced coatings and 3D printing resins. This dual applicability in life sciences and industrial chemistry contributes to its growing commercial importance. Patent analysis reveals increasing filings incorporating this scaffold, particularly in bioconjugation technologies and sustained-release systems.

Environmental and regulatory aspects of tert-butyl N-1-amino-3-(3-ethyloxetan-3-yl)propan-2-ylcarbamate are frequently discussed in green chemistry forums. The compound's biodegradability profile and potential metabolites are subjects of ongoing study, especially considering the pharmaceutical industry's shift toward sustainable synthesis routes. Computational chemistry approaches, including DFT calculations and molecular docking, have been employed to predict its environmental fate and ecotoxicity endpoints.

The global market for CAS No. 2229550-25-6 reflects broader trends in custom synthesis and building block demand. Suppliers increasingly highlight its availability in various enantiomeric forms and isotope-labeled versions to support mechanistic studies and tracer applications. This aligns with the pharmaceutical industry's need for highly characterized intermediates in preclinical development pipelines.

Emerging research directions for tert-butyl N-1-amino-3-(3-ethyloxetan-3-yl)propan-2-ylcarbamate include its potential in antibody-drug conjugates (ADCs) payload design and covalent inhibitor strategies. The compound's spirocyclic character offers intriguing possibilities for conformational restriction in medicinal chemistry—a technique gaining traction for improving target selectivity. These applications position it as a compound of interest in precision medicine initiatives worldwide.